Cas no 26974-16-3 (5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole)

5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole is a versatile organic compound with a pyrazole core substituted with a thienyl and trifluoromethyl group. This compound exhibits notable stability and reactivity, making it suitable for various synthetic applications. Its unique structure confers excellent thermal and chemical stability, while the trifluoromethyl group enhances its lipophilicity and biological activity. This compound is well-suited for medicinal chemistry, material science, and organic synthesis.
5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole structure
26974-16-3 structure
Product Name:5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole
CAS No:26974-16-3
MF:C8H5F3N2S
MW:218.198910474777
CID:852260
Update Time:2026-04-29

5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazole
    • 5-(2-Thienyl)-3-(trifluoromethyl)-1H-pyrazole
    • 5-(2-THIENYL)-3-(TRIFLUOROMETHYL)PYRAZOLE
    • 5-(Thien-2-yl)-3-(trifluoromethyl)-1H-pyrazole
    • 1H-3-trifluoromethyl-5-(2-thienyl)-pyrazole
    • 3(5)-trifluoromethyl-5(3)-(2-thienyl)-pyrazole
    • 3-trifluoromethyl-5-(2-thienyl)pyrazole
    • 5-(Trifluoromethyl)-3-(2-thienyl)-1H-pyrazole
    • 5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole

Computed Properties

  • Exact Mass: 218.01300

Experimental Properties

  • Melting Point: 120-122°C
  • PSA: 56.92000
  • LogP: 3.15700

5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B588495-50mg
5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole
 26974-16-3
50mg
 $ 50.00 2022-06-07
TRC
B588495-100mg
5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole
 26974-16-3
100mg
 $ 70.00 2022-06-07
TRC
B588495-500mg
5-(2-thienyl)-3-(trifluoromethyl)-1H-pyrazole
 26974-16-3
500mg
 $ 295.00 2022-06-07
Ambeed
A260092-1g
5-(Thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazole
 26974-16-3 95+%
1g
 $244.0 2024-04-20

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